Cas no 5349-62-2 (4-Methyl-1-phenyl-2-pentanone)

• Product Name: 4-Methyl-1-phenyl-2-pentanone
• CAS No: 5349-62-2
• MF: C₁₂H₁₆O
• MW: 176.254843711853
• MDL: MFCD00015639
• CID: 45756
• Update Time: 2026-05-14

4-Methyl-1-phenyl-2-pentanone Chemical and Physical Properties

Names and Identifiers

• 4-Methyl-1-phenylpentan-2-one
• 4-Methyl-1-phenyl-2-pentanone
• 1-phenyl-4-methyl-2-pentanone
• 2-Pentanone,4-methyl-1-phenyl
• 4-Methyl-1-phenyl-pentan-2-on
• 4-methyl-1-phenyl-pentan-2-one
• 4-Oxo-2-methyl-5-phenyl-pentan
• Benzyl isobutyl ketone
• FEMA No. 2740
• Isobutyl benzyl ketone
• 2-Pentanone, 4-methyl-1-phenyl-
• 2Z1A62342T
• AK115092
• spicy pentanone
• Benzylisobutyl ketone
• Isopropylphenylacetone
• FEMA 2740
• DTYGTEGDVPAKDA-UHFFFAOYSA-
• NSC1268
• 2-Pentanone,4-methyl-1-phenyl-
• DTYGTEGDVPAKDA-UHFFFAOYSA-N
• ZIN

• MDL： MFCD00015639
• Inchi： 1S/C12H16O/c1-10(2)8-12(13)9-11-6-4-3-5-7-11/h3-7,10H,8-9H2,1-2H3
• InChI Key： DTYGTEGDVPAKDA-UHFFFAOYSA-N
• SMILES： O=C(C([H])([H])C1C([H])=C([H])C([H])=C([H])C=1[H])C([H])([H])C([H])(C([H])([H])[H])C([H])([H])[H]

Computed Properties

• Exact Mass: 176.12000
• Monoisotopic Mass: 176.12
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 176.25
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 2.7
• Topological Polar Surface Area: 17.1

Experimental Properties

• Density: 0.949
• Boiling Point: 250-251 ºC
• Flash Point: 105 ºC
• Refractive Index: 1.498
• Solubility: insoluble in water, soluble in organic solvents, oils
• PSA: 17.07000
• LogP: 2.84430
• Refractive Index: 1.500-1.510
• FEMA: 2740

4-Methyl-1-phenyl-2-pentanone Security Information

• WGK Germany：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on 4-Methyl-1-phenyl-2-pentanone

Chemical Profile of 4-Methyl-1-phenyl-2-pentanone (CAS No. 5349-62-2)

4-Methyl-1-phenyl-2-pentanone, identified by the Chemical Abstracts Service registry number 5349-62-2, is a significant organic compound with a molecular structure that combines aromatic and aliphatic characteristics. This compound, featuring a phenyl group and a ketone functional group, has garnered attention in various scientific and industrial applications due to its versatile reactivity and structural properties. Its molecular formula, C₁₁H₁₄O, reflects a relatively complex yet accessible framework for synthetic modifications, making it a valuable intermediate in organic synthesis.

The structure of 4-methyl-1-phenyl-2-pentanone lends itself to diverse chemical transformations. The presence of the aromatic ring and the ketone moiety allows for reactions such as nucleophilic addition, oxidation, and condensation reactions, which are pivotal in the development of pharmaceuticals, agrochemicals, and specialty chemicals. Researchers have leveraged these properties to explore novel synthetic pathways and functional derivatives that could enhance material performance in industrial applications.

In recent years, 4-methyl-1-phenyl-2-pentanone has been studied for its potential role in medicinal chemistry. Its structural motif is reminiscent of several bioactive molecules, prompting investigations into its pharmacological properties. Specifically, derivatives of this compound have been examined for their interactions with biological targets, including enzymes and receptors. Preliminary studies suggest that modifications to the phenyl ring or the ketone group could yield compounds with therapeutic potential in areas such as anti-inflammatory or analgesic treatments.

The synthesis of 4-methyl-1-phenyl-2-pentanone typically involves the condensation of benzaldehyde with isobutyl methyl ketone or similar precursors under acidic or basic catalysis. Advances in catalytic methods have improved the efficiency and selectivity of these reactions, enabling cleaner production processes with reduced byproduct formation. Such improvements are crucial for scaling up synthesis while maintaining environmental sustainability.

Industrial applications of 4-methyl-1-phenyl-2-pentanone extend beyond pharmaceuticals. In materials science, this compound serves as a precursor for polymers and coatings due to its ability to form stable cross-linked networks upon polymerization. The aromatic ring contributes to thermal stability, while the ketone group facilitates hydrogen bonding, enhancing adhesion properties. These characteristics make it a candidate for high-performance materials used in automotive, aerospace, and electronics industries.

Recent research has also explored the role of 4-methyl-1-phenyl-2-pentanone in organic electronics. Its electron-withdrawing properties make it suitable for use in organic semiconductors and light-emitting diodes (OLEDs). By incorporating this compound into conjugated polymer systems, scientists have achieved improved charge transport properties, which are essential for efficient electronic devices. This application highlights the compound's versatility beyond traditional chemical synthesis.

The spectroscopic characterization of 4-methyl-1-phenyl-2-pentanone is another area where advancements have been made. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and infrared (IR) spectroscopy provide detailed insights into its molecular structure and purity. These analytical methods are critical for ensuring the quality of the compound in both research and industrial settings.

In conclusion, 4-methyl-1-phenyl-2-pentanone (CAS No. 5349-62-2) is a multifaceted compound with broad utility across scientific disciplines. Its unique structural features enable diverse applications in pharmaceuticals, materials science, and organic electronics. As research continues to uncover new synthetic strategies and functional derivatives, the significance of this compound is expected to grow further. The ongoing exploration of its properties underscores its importance as a building block for innovation in chemistry.